Cas no 181021-86-3 (4-Quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-2-oxo-)

• Product Name: 4-Quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-2-oxo-
• CAS No: 181021-86-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1372954
• PubChem ID: 15256289
• Update Time: 2025-04-20

4-Quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-2-oxo-
• 2-oxo-5,6,7,8-tetrahydro-1H-quinoline-4-carboxylic acid
• Z1262520143
• 181021-86-3
• CHEMBL2048374
• 5,6-tetramethylene-2-hydroxyisonicotinic acid
• DTXSID60570537
• CS-0102386
• G55458
• EN300-118737
• 2-oxo-1,2,5,6,7,8-hexahydroquinoline-4-carboxylicacid
• 2-oxo-1,2,5,6,7,8-hexahydroquinoline-4-carboxylic acid
• SCHEMBL26106785
• AKOS022699608

• Inchi： 1S/C10H11NO3/c12-9-5-7(10(13)14)6-3-1-2-4-8(6)11-9/h5H,1-4H2,(H,11,12)(H,13,14)
• InChI Key： UHPGAHWIJWPXEA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C2=C(CCCC2)N1

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids